Cas no 19007-80-8 (2-(1,2,3,4-Tetrahydroisoquinolin-1-yl)aniline)

• Product Name: 2-(1,2,3,4-Tetrahydroisoquinolin-1-yl)aniline
• CAS No: 19007-80-8
• MF: C₁₅H₁₆N₂
• MW: 224.300943374634
• CID: 1093138
• PubChem ID: 12064191
• Update Time: 2025-10-31

2-(1,2,3,4-Tetrahydroisoquinolin-1-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-(1,2,3,4-Tetrahydroisoquinolin-1-yl)aniline
• 19007-80-8
• 2-(1,2,3,4-tetrahydro-1-isoquinolinyl)aniline

• Inchi： 1S/C15H16N2/c16-14-8-4-3-7-13(14)15-12-6-2-1-5-11(12)9-10-17-15/h1-8,15,17H,9-10,16H2
• InChI Key： WRDSJOCZQDJYRU-UHFFFAOYSA-N
• SMILES： N1CCC2C=CC=CC=2C1C1C=CC=CC=1N

Computed Properties

• Exact Mass: 224.131348519g/mol
• Monoisotopic Mass: 224.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 38Ų

Additional information on 2-(1,2,3,4-Tetrahydroisoquinolin-1-yl)aniline

Comprehensive Guide to 2-(1,2,3,4-Tetrahydroisoquinolin-1-yl)aniline (CAS No. 19007-80-8): Properties, Applications, and Research Insights

2-(1,2,3,4-Tetrahydroisoquinolin-1-yl)aniline, identified by its CAS number 19007-80-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, featuring a tetrahydroisoquinoline moiety linked to an aniline group, exhibits unique structural characteristics that make it valuable in various scientific applications. Researchers and industry professionals are increasingly interested in this molecule due to its potential role in drug discovery and material science.

The molecular structure of 2-(1,2,3,4-Tetrahydroisoquinolin-1-yl)aniline combines the aromatic properties of aniline with the heterocyclic nature of tetrahydroisoquinoline. This hybrid structure contributes to its interesting chemical behavior, including its solubility profile and reactivity patterns. Recent studies have highlighted its importance as a building block in medicinal chemistry, particularly for developing compounds targeting neurological pathways.

In pharmaceutical applications, CAS 19007-80-8 has shown promise as a precursor for synthesizing potential therapeutic agents. The compound's ability to interact with biological systems stems from its tetrahydroisoquinoline-aniline hybrid structure, which resembles several bioactive natural products. Current research trends focus on exploring its derivatives for various pharmacological activities, aligning with the growing demand for novel drug candidates in treating complex diseases.

The synthesis of 2-(1,2,3,4-Tetrahydroisoquinolin-1-yl)aniline typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to characterize this compound. These quality control measures are crucial, especially when the material is intended for research applications where consistency is paramount.

From a commercial perspective, the demand for 19007-80-8 has been steadily increasing, particularly from pharmaceutical research institutions and specialty chemical manufacturers. Suppliers often provide this compound in various quantities, ranging from milligram-scale for initial research to kilogram quantities for larger-scale applications. The global market for such specialized intermediates reflects the broader trends in drug discovery and development.

Environmental and safety considerations for handling 2-(1,2,3,4-Tetrahydroisoquinolin-1-yl)aniline follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper storage conditions (typically cool, dry environments) and appropriate personal protective equipment are recommended when working with this chemical. These precautions align with current laboratory safety standards and regulatory requirements.

Recent advancements in synthetic methodology have improved the accessibility of CAS 19007-80-8, making it more available to researchers worldwide. Modern techniques such as flow chemistry and catalytic processes have contributed to more efficient production routes. These developments are particularly relevant given the current emphasis on sustainable chemistry practices in the pharmaceutical industry.

The potential applications of 2-(1,2,3,4-Tetrahydroisoquinolin-1-yl)aniline extend beyond pharmaceuticals. Materials science researchers have explored its use in creating specialized polymers and functional materials. The compound's unique structure offers possibilities for developing materials with specific electronic or optical properties, addressing current needs in advanced material development.

Quality standards for 19007-80-8 vary depending on the intended use, with pharmaceutical-grade material requiring more stringent specifications than industrial-grade product. Reputable suppliers typically provide detailed certificates of analysis, including information about purity, impurities, and physical characteristics. This transparency is crucial for researchers who need to ensure reproducibility in their experiments.

Future research directions for 2-(1,2,3,4-Tetrahydroisoquinolin-1-yl)aniline may include exploring its biological activity profile more comprehensively and developing novel synthetic derivatives. The compound's structural features make it an interesting candidate for further investigation in various therapeutic areas, particularly those addressing unmet medical needs. These potential applications align well with current pharmaceutical industry priorities.

For researchers seeking information about CAS 19007-80-8, numerous scientific databases and specialty chemical catalogs provide technical data. The compound's growing importance is reflected in the increasing number of scientific publications mentioning its use or derivatives. This expanding body of literature offers valuable insights for scientists considering its application in their work.

In conclusion, 2-(1,2,3,4-Tetrahydroisoquinolin-1-yl)aniline represents an important intermediate in modern chemical research with diverse potential applications. Its unique structural features and growing scientific interest position it as a compound worth watching in both academic and industrial settings. As research continues to uncover new possibilities for this molecule, its significance in various scientific fields will likely continue to grow.